2-({4-[(Tert-butylamino)carbonyl]anilino}carbonyl)benzoic acid

• IUPAC Name: 2-[[4-(tert-butylcarbamoyl)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C19H20N2O4/c1-19(2,3)21-16(22)12-8-10-13(11-9-12)20-17(23)14-6-4-5-7-15(14)18(24)25/h4-11H,1-3H3,(H,20,23)(H,21,22)(H,24,25)
• InChI Key: DJMYZBCOQWOVHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-({4-[(Tert-butylamino)carbonyl]anilino}carbonyl)benzoic acid, also known as TBACB, is a synthetic organic compound that is widely used in scientific research. TBACB is a versatile compound that can be used for a variety of applications, including synthesis, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

Catalysis and Organic Synthesis

• The palladium–phenanthroline catalyzed carbonylation reaction of nitrobenzene to methyl phenylcarbamate is enhanced by anthranilic acid, demonstrating the importance of combining acidic and amino functions in catalysis (Gasperini et al., 2003).
• A general procedure for converting acrylic acid to anilides using thionyl chloride in dimethylacetamide (DMAC) shows the utility of tert-butylamides in organic synthesis, highlighting the versatility of tert-butylamine derivatives (Raymond J. Cvetovich and L. Dimichele, 2006).
• The synthesis of 4-aryl-2-tert-butylamino-4-oxo-2-butenoic acids from aroylpyruvic acids and tert-butylamine, with observed antimicrobial and analgesic activity, illustrates the potential biomedical applications of such compounds (V. O. Koz’minykh et al., 2004).

Material Science and Chemistry

• The hydration study of aniline and benzoic acid provides insights into the structural aspects of hydration, which is crucial for understanding the interactions of similar compounds in aqueous environments (M. V. Fedotova & S. E. Kruchinin, 2013).
• In the field of organometallic chemistry, the molecular structure of 4-tert-butyl-π-(tricarbonylchromium)benzoic acid was determined, showcasing the application of such compounds in the study of complex molecular structures (F. V. Meurs & H. Koningsveld, 1974).